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Compound of Interest

3-Bromo-2-methoxy-5-
Compound Name:
methylpyridine

Cat. No.: B1291408

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with 3-Bromo-2-methoxy-5-methylpyridine (CAS
No. 717843-56-6). The following sections offer a comprehensive safety data summary,
troubleshooting guides for common experimental issues, and frequently asked questions, all
presented in a user-friendly question-and-answer format.

Safety Data Sheet Summary

A comprehensive Safety Data Sheet (SDS) for 3-Bromo-2-methoxy-5-methylpyridine is
crucial for safe handling and use. While a specific SDS for this exact isomer is not readily
available, data for the closely related isomer, 3-bromo-5-methoxy-2-methylpyridine (CAS No.
1256823-49-0), provides valuable safety information. Users should handle 3-Bromo-2-
methoxy-5-methylpyridine with the assumption that it shares similar hazard characteristics.

Emergency Contact: In case of any emergency, immediately contact your institution's
emergency services and a poison control center.

Hazard Identification and First Aid
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Hazard Statement

Precautionary Statement & First Aid
Measures

Causes skin irritation.

Prevention: Wear protective gloves and clothing.
Wash skin thoroughly after handling. First Aid: If
on skin, wash with plenty of soap and water. If
skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.[1][2]

Causes serious eye irritation.

Prevention: Wear eye protection/face protection.
First Aid: If in eyes, rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1](2]

May cause respiratory irritation.

Prevention: Avoid breathing
dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area. First Aid: If
inhaled, remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2][3][4]

Harmful if swallowed.

Prevention: Do not eat, drink or smoke when
using this product. Wash hands thoroughly after
handling. First Aid: If swallowed, call a poison

center or doctor if you feel unwell. Rinse mouth.

[5]16]

Physical and Chemical Properties

Property Value Source
Molecular Formula C7HsBrNO [7]
Molecular Weight 202.05 g/mol [7]
Appearance Liquid [7]
Purity ~98% [7]
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Note: A comprehensive investigation of the chemical, physical, and toxicological properties has
not been thoroughly conducted.[3]

Handling, Storage, and Disposal

Aspect Recommendation

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

Handling ] o
appropriate exhaust ventilation at places where
dust is formed.[3]
Store in a cool place. Keep container tightly
Storage ] )
closed in a dry and well-ventilated place.[3]
Dispose of this material and its container to a
Disposal licensed disposal company. Do not let the

product enter drains.[3]

Experimental Protocols and Troubleshooting

3-Bromo-2-methoxy-5-methylpyridine is a valuable reagent in organic synthesis, particularly
in cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds. Below are
troubleshooting guides for common issues encountered during such experiments.

Troubleshooting Workflow for a Suzuki Cross-Coupling
Reaction

Caption: A logical workflow for troubleshooting common issues in Suzuki cross-coupling
reactions.

Frequently Asked Questions (FAQSs)

Q1: My Suzuki coupling reaction with 3-Bromo-2-methoxy-5-methylpyridine is not
proceeding to completion. What are the common causes?

Al: Several factors could contribute to an incomplete reaction:
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o Catalyst Inactivity: Ensure your palladium catalyst and ligand are fresh and have been stored
under an inert atmosphere. Catalyst deactivation can occur due to exposure to air or
moisture.

o Base Inefficiency: The choice and quality of the base are critical. Use a dry, finely powdered
base (e.g., K2COs, Cs2C0s3, or KsPOa4) to ensure efficient reaction. The base must be strong
enough to facilitate the transmetalation step.

e Solvent Quality: Use anhydrous and thoroughly degassed solvents. Oxygen can oxidize the
palladium catalyst, rendering it inactive.

o Reagent Purity: Verify the purity of your boronic acid or ester. Impurities can interfere with
the catalytic cycle.

o Reaction Temperature: The reaction may require heating. If you are running the reaction at
room temperature, try increasing the temperature to 50-80 °C.

Q2: | am observing the formation of significant byproducts in my reaction. What are the likely
side reactions?

A2: Common side reactions in Suzuki couplings include:

e Homocoupling: Your boronic acid may be coupling with itself to form a biaryl byproduct. This
is often promoted by the presence of oxygen.

» Protodeborylation: The boronic acid can be protonated and replaced by a hydrogen atom,
especially if there is residual water in the reaction mixture.

o Dehalogenation: The starting material, 3-Bromo-2-methoxy-5-methylpyridine, might
undergo reduction, replacing the bromine with a hydrogen atom.

To minimize these, ensure strictly anaerobic and anhydrous conditions.

Q3: How can | effectively purify the product of a reaction involving 3-Bromo-2-methoxy-5-
methylpyridine?

A3: Purification can typically be achieved through column chromatography on silica gel.
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e Solvent System: A common starting point for elution is a mixture of hexane and ethyl acetate.
The polarity can be gradually increased to elute your product.

e Monitoring: Use thin-layer chromatography (TLC) to monitor the separation and identify the
fractions containing your desired product.

» Alternative Methods: If chromatography is challenging, consider recrystallization from an
appropriate solvent system if your product is a solid.

Q4: What is the best way to handle and store 3-Bromo-2-methoxy-5-methylpyridine to
maintain its stability?

A4: Proper handling and storage are crucial for this reagent:

¢ Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon)
to prevent degradation from air and moisture.

» Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

[3]

¢ Avoid Contamination: Use clean, dry glassware and syringes when handling the reagent to
avoid introducing impurities that could affect its reactivity.

Signaling Pathway and Experimental Workflow
Visualization

The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling
reaction, such as a Suzuki coupling, using 3-Bromo-2-methoxy-5-methylpyridine.
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Reaction Setup

1. Weigh 3-Bromo-2-methoxy-5-methylpyridine,
boronic acid, and base.

'

2. Add Palladium catalyst and ligand.

'

3. Add anhydrous, degassed solvent.

Reaction

Y

4. Heat the reaction mixture
under an inert atmosphere.

'

5. Monitor reaction progress by TLC or GC-MS.

Work-up and Purification

6. Quench the reaction.

'

7. Extract the product with an organic solvent.

'

8. Purify by column chromatography.

9. Characterize the final product.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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